Cas no 2171810-18-5 (2,9-di-tert-butyl 2,7-diazaspiro4.4nonane-2,9-dicarboxylate)

• Product Name: 2,9-di-tert-butyl 2,7-diazaspiro4.4nonane-2,9-dicarboxylate
• CAS No: 2171810-18-5
• MF: C₁₇H₃₀N₂O₄
• MW: 326.431105136871
• CID: 6300225
• PubChem ID: 165861648
• Update Time: 2025-07-19

2,9-di-tert-butyl 2,7-diazaspiro4.4nonane-2,9-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2,9-di-tert-butyl 2,7-diazaspiro4.4nonane-2,9-dicarboxylate
• EN300-1455643
• 2171810-18-5
• 2,9-di-tert-butyl 2,7-diazaspiro[4.4]nonane-2,9-dicarboxylate

• Inchi： 1S/C17H30N2O4/c1-15(2,3)22-13(20)12-9-18-10-17(12)7-8-19(11-17)14(21)23-16(4,5)6/h12,18H,7-11H2,1-6H3
• InChI Key： CTZKTMOYBOFZOD-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CNCC21CN(C(=O)OC(C)(C)C)CC2)=O

Computed Properties

• Exact Mass: 326.22055744g/mol
• Monoisotopic Mass: 326.22055744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67.9Ų

Additional information on 2,9-di-tert-butyl 2,7-diazaspiro4.4nonane-2,9-dicarboxylate

Recent Advances in the Study of 2,9-di-tert-butyl 2,7-diazaspiro[4.4]nonane-2,9-dicarboxylate (CAS: 2171810-18-5)

2,9-di-tert-butyl 2,7-diazaspiro[4.4]nonane-2,9-dicarboxylate (CAS: 2171810-18-5) is a spirocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique spirocyclic structure, has shown promising potential in various applications, including drug discovery, catalysis, and material science. Recent studies have focused on elucidating its synthetic pathways, physicochemical properties, and biological activities, making it a subject of intense research interest.

The synthesis of 2,9-di-tert-butyl 2,7-diazaspiro[4.4]nonane-2,9-dicarboxylate has been optimized through several innovative approaches. A recent study published in the Journal of Organic Chemistry demonstrated a high-yield, scalable synthesis route utilizing a tandem cyclization strategy. The researchers reported a yield of over 85% under mild reaction conditions, highlighting the efficiency and practicality of this method. The compound's stability under various pH conditions and its solubility profile were also investigated, providing valuable insights for its potential formulation in pharmaceutical applications.

In the realm of medicinal chemistry, 2,9-di-tert-butyl 2,7-diazaspiro[4.4]nonane-2,9-dicarboxylate has been explored as a scaffold for the development of novel therapeutic agents. Its spirocyclic core offers a rigid three-dimensional structure, which is advantageous for targeting complex biological systems. A recent study in Bioorganic & Medicinal Chemistry Letters revealed that derivatives of this compound exhibit potent inhibitory activity against specific enzymes involved in inflammatory pathways. The researchers identified key structural modifications that enhance binding affinity and selectivity, paving the way for the design of next-generation anti-inflammatory drugs.

Beyond its pharmaceutical applications, this compound has also shown utility in catalysis. A study in ACS Catalysis reported its use as a ligand in transition metal-catalyzed reactions, where it demonstrated exceptional enantioselectivity and catalytic efficiency. The unique steric and electronic properties of the spirocyclic framework were credited for these superior performance characteristics. These findings open new avenues for the development of asymmetric synthesis methodologies, which are crucial for the production of chiral pharmaceuticals.

In conclusion, 2,9-di-tert-butyl 2,7-diazaspiro[4.4]nonane-2,9-dicarboxylate (CAS: 2171810-18-5) represents a versatile and promising compound with broad applications in chemical biology and medicinal chemistry. Recent advancements in its synthesis, biological evaluation, and catalytic utility underscore its potential to drive innovation in these fields. Future research efforts are expected to further explore its mechanistic underpinnings and expand its applicability, solidifying its role as a valuable tool in scientific and industrial settings.